Cas no 2171746-69-1 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid
• CAS No: 2171746-69-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6358184
• PubChem ID: 165558055
• Update Time: 2025-10-29

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]hex-4-ynoic acid
• 2171746-69-1
• EN300-1473033

• Inchi： 1S/C27H30N2O5/c1-3-4-13-24(26(31)32)29-25(30)16-18(2)14-15-28-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,13-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DEEMNMQARMOUFY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid

Professional Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic Acid (CAS No. 2171746-69-1)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid, identified by its CAS number 2171746-69-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes an amino group, a methoxycarbonyl moiety, and a hexynoic acid backbone. The presence of these functional groups makes it a versatile candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural complexity of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid is not merely a matter of academic curiosity but also holds practical implications for drug design and synthesis. The flourenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis, adds an additional layer of functionality that can be exploited for controlled release mechanisms or targeted delivery systems. This feature is particularly relevant in contemporary pharmaceutical research, where precision and specificity are paramount.

In recent years, there has been a surge in the exploration of bioactive molecules that incorporate heterocyclic structures, such as the flourenyl ring in this compound. Flouren derivatives have shown promise in various biological assays due to their ability to interact with biological targets in a highly selective manner. The incorporation of the Fmoc group into the molecule not only enhances its stability during synthetic processes but also allows for post-synthetic modifications, making it an attractive scaffold for medicinal chemists.

The hexynoic acid moiety in 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid introduces a unique reactivity that can be leveraged for further functionalization. Alkyne groups are well-known for their participation in various chemical reactions, including Sonogashira coupling, which is widely used in the construction of complex organic molecules. This reactivity makes the compound a valuable intermediate in the synthesis of more elaborate structures, potentially leading to the development of novel drugs with enhanced pharmacological properties.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-function relationships. The specific arrangement of functional groups in 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid could influence its interactions with biological targets, such as enzymes or receptors. Understanding these interactions at a molecular level is crucial for designing molecules with optimized efficacy and minimal side effects. Computational modeling and experimental techniques are being employed to elucidate the binding modes of this compound and its derivatives.

The methoxycarbonyl group serves as a protecting group for the amino function, which is essential during synthetic procedures to prevent unwanted side reactions. Once the desired structure is achieved, this group can be removed under specific conditions to reveal the free amino group, ready for further functionalization or conjugation with other biomolecules. This modular approach to drug design allows chemists to build upon existing scaffolds while maintaining control over the chemical properties of the final product.

The significance of this compound extends beyond academic research; it has potential applications in industrial settings where high-purity intermediates are required for large-scale synthesis. The precision with which 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidohex-4-ynoic acid can be synthesized and purified underscores its value as a building block in pharmaceutical manufacturing.

In conclusion, 2-(CAS No.) represents a fascinating example of how structural complexity can be harnessed for therapeutic purposes. Its unique combination of functional groups and reactivities positions it as a promising candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the advancement of modern medicine.